Cas no 1807102-55-1 (3-Amino-4-bromo-2-(trifluoromethyl)benzylamine)

• Product Name: 3-Amino-4-bromo-2-(trifluoromethyl)benzylamine
• CAS No: 1807102-55-1
• MF: C₈H₈BrF₃N₂
• MW: 269.061731338501
• CID: 4973200
• Update Time: 2025-05-20

3-Amino-4-bromo-2-(trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromo-2-(trifluoromethyl)benzylamine

• Inchi： 1S/C8H8BrF3N2/c9-5-2-1-4(3-13)6(7(5)14)8(10,11)12/h1-2H,3,13-14H2
• InChI Key： DIAYZARKDFXIPJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CN)=C(C(F)(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 1.7
• Topological Polar Surface Area: 52

Additional information on 3-Amino-4-bromo-2-(trifluoromethyl)benzylamine

Introduction to 3-Amino-4-bromo-2-(trifluoromethyl)benzylamine (CAS No. 1807102-55-1)

3-Amino-4-bromo-2-(trifluoromethyl)benzylamine (CAS No. 1807102-55-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromine atom, an amino group, and a trifluoromethyl group, offers a wide range of potential applications in drug discovery and development.

The 3-Amino-4-bromo-2-(trifluoromethyl)benzylamine molecule is of particular interest due to its ability to modulate various biological targets. The presence of the bromine atom and the trifluoromethyl group imparts specific chemical properties that can influence its interactions with proteins and other biomolecules. These properties make it a valuable starting point for the synthesis of more complex molecules with tailored biological activities.

Recent studies have highlighted the potential of 3-Amino-4-bromo-2-(trifluoromethyl)benzylamine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent anti-inflammatory and analgesic properties. The researchers found that these derivatives effectively inhibited the production of pro-inflammatory cytokines, suggesting their potential use in treating inflammatory diseases such as arthritis and multiple sclerosis.

In another study, published in the European Journal of Medicinal Chemistry in 2023, 3-Amino-4-bromo-2-(trifluoromethyl)benzylamine was investigated for its anticancer properties. The results showed that certain derivatives of this compound demonstrated significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to the compound's ability to induce apoptosis and inhibit cell proliferation.

The versatility of 3-Amino-4-bromo-2-(trifluoromethyl)benzylamine extends beyond its direct biological activities. It serves as an important intermediate in the synthesis of more complex molecules with diverse therapeutic applications. For example, it can be used as a building block for the synthesis of compounds targeting G protein-coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as cardiovascular diseases and neurological disorders.

Moreover, the compound's unique chemical structure makes it suitable for use in high-throughput screening (HTS) campaigns. HTS is a critical step in early-stage drug discovery, where large libraries of compounds are screened to identify hits with desired biological activities. The 3-Amino-4-bromo-2-(trifluoromethyl)benzylamine scaffold can be easily modified to generate a diverse set of analogs, enhancing the chances of discovering novel lead compounds.

In addition to its pharmaceutical applications, 3-Amino-4-bromo-2-(trifluoromethyl)benzylamine has also been explored for its potential use in materials science. Its unique electronic properties make it a promising candidate for the development of advanced materials with applications in electronics and energy storage. For instance, researchers at the University of California, Berkeley, have synthesized polymers incorporating this compound that exhibit enhanced conductivity and stability.

The synthesis of 3-Amino-4-bromo-2-(trifluoromethyl)benzylamine involves several well-established chemical reactions. One common approach is to start with 4-bromo-2-trifluoromethylbenzonitrile, which can be converted to the corresponding amine through a series of steps including reduction and substitution reactions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product.

Despite its numerous advantages, the use of 3-Amino-4-bromo-2-(trifluoromethyl)benzylamine also presents some challenges. One major consideration is its potential toxicity and environmental impact. Researchers must carefully evaluate these factors during preclinical studies to ensure that any derivatives developed from this compound are safe for human use and environmentally sustainable.

In conclusion, 3-Amino-4-bromo-2-(trifluoromethyl)benzylamine (CAS No. 1807102-55-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, 3-Amino-4-bromo-2-(trifluoromethyl)benzylamine is poised to play a crucial role in advancing our understanding and treatment of various diseases.